Cas no 20895-66-3 (1,2-Pentanedione, 1-phenyl-)

• Product Name: 1,2-Pentanedione, 1-phenyl-
• CAS No: 20895-66-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 1396658
• PubChem ID: 10899196
• Update Time: 2025-04-20

1,2-Pentanedione, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Pentanedione, 1-phenyl-
• 1-phenylpentane-1,2-dione
• CHEMBL1812861
• 1-phenyl-pentane-1,2-dione
• BDBM50350323
• 20895-66-3
• Phenyl-1,2-Pentanedione
• DTXSID90447602
• 1-phenyl-1,2-pentanedione
• SCHEMBL21517648

• Inchi： 1S/C11H12O2/c1-2-6-10(12)11(13)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3
• InChI Key： PPUJONYIVOFJLM-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)=O)CCC

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14